Cas no 27130-89-8 (2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine)

• Product Name: 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine
• CAS No: 27130-89-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD12032999
• CID: 2182302
• PubChem ID: 21537459
• Update Time: 2025-06-15

2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine
• 2-(furan-2-yl)-6-methylpyrimidin-4-amine
• SB36312
• DTXSID30615727
• MFCD12032999
• CS-0341051
• AKOS005266553
• SCHEMBL11838714
• 27130-89-8
• DB-261039

• MDL： MFCD12032999
• Inchi： 1S/C9H9N3O/c1-6-5-8(10)12-9(11-6)7-3-2-4-13-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： HOJWMOZOCVGFIJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1N=C(C=C(C)N=1)N

Computed Properties

• Exact Mass: 175.075
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 231.2±22.0 °C at 760 mmHg
• Flash Point: 93.7±22.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine

Introduction to 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine (CAS No. 27130-89-8)

2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine, identified by its Chemical Abstracts Service (CAS) number 27130-89-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its structural features and potential biological activities. The compound combines a furan moiety with a pyrimidine core, flanked by a methyl group and an amine substituent, which collectively contribute to its unique chemical and pharmacological properties.

The furan ring, a five-membered aromatic oxygen-containing heterocycle, is known for its versatility in medicinal chemistry. Its presence in 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine imparts electronic and steric characteristics that can influence binding interactions with biological targets. Meanwhile, the pyrimidine scaffold is a cornerstone in drug design, frequently employed in the development of nucleoside analogs, antiviral agents, and anticancer drugs. The integration of these two motifs in 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine suggests a potential for multitarget engagement and enhanced pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine and biological macromolecules. Studies have indicated that the compound may exhibit binding affinity to enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that the amine substituent could interact with hydrophobic pockets or polar residues in protein targets, modulating their activity. Such insights are invaluable for designing structure-based drug candidates with improved selectivity and reduced side effects.

The synthesis of 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine involves multi-step organic transformations, typically starting from commercially available furan derivatives. The introduction of the methyl group at the 6-position and the amine functionality at the 4-position requires precise regioselective reactions, often employing palladium-catalyzed cross-coupling or nucleophilic substitution strategies. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

In the context of drug discovery, 2-Furan-2-yl-6-methyl-pyrimidin-4-ylamine has been explored as a lead compound for developing novel therapeutic agents. Its structural framework allows for modifications that can fine-tune biological activity, solubility, and metabolic stability. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology treatments. Additionally, the compound’s ability to cross-link with biomolecules has prompted investigations into its applications as a chelating agent or a component in metal-based therapeutics.

Emerging research also highlights the role of furan-containing pyrimidines in modulating immune responses. The structural motif present in 2-Furan-2-yl-6-methyl-pyrimidin-4-yllamine has shown promise in preclinical studies as an immunomodulatory agent. By interacting with specific immune receptors or signaling pathways, this compound may contribute to the development of therapies for autoimmune diseases or cancer immunotherapy. Such applications underscore the growing importance of heterocyclic compounds in addressing complex biomedical challenges.

The pharmacokinetic profile of 2-Furan-2-yll6-methyl-pyrimidinl4-yllamine, while not extensively studied yet, is expected to be influenced by its molecular structure. The presence of both polar (amine) and nonpolar (furan ring) regions suggests moderate solubility in both aqueous and lipid environments, which could impact its absorption, distribution, metabolism, and excretion (ADME) properties. Further investigation into its physicochemical properties will be essential for optimizing drug delivery systems and maximizing therapeutic outcomes.

Future directions in the study of 2-Furan-yll6-methyl-pyrimidinl4-yllamine include expanding its chemical library through scaffold hopping and analog synthesis. By introducing variations at different positions of the core structure, researchers can explore new pharmacological profiles and identify compounds with enhanced potency or selectivity. High-throughput screening (HTS) technologies combined with machine learning algorithms will play a pivotal role in accelerating this process by rapidly evaluating large libraries of derivatives.

The integration of 2-Furan-yll6-methyl-pyrimidinl4-yllamine into clinical trials represents another critical step forward. As preclinical data accumulate, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into viable therapeutic options. Regulatory considerations must also be addressed to ensure compliance with safety and efficacy standards before human testing can commence.

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